Cas no 24243-72-9 (pentane-1,5-disulfonamide)

• Product Name: pentane-1,5-disulfonamide
• CAS No: 24243-72-9
• MF: C₅H₁₄N₂O₄S₂
• MW: 230.305658817291
• CID: 2934493
• PubChem ID: 14028214
• Update Time: 2025-06-13

pentane-1,5-disulfonamide Chemical and Physical Properties

Names and Identifiers

• Pentan-1,5-disulfonylamid
• Pentane-1,5-disulfonamide
• pentane-1,5-disulfonamide

• Inchi： 1S/C5H14N2O4S2/c6-12(8,9)4-2-1-3-5-13(7,10)11/h1-5H2,(H2,6,8,9)(H2,7,10,11)
• InChI Key： SSKPJJMXGBBLPA-UHFFFAOYSA-N
• SMILES： S(CCCCCS(N)(=O)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 287
• XLogP3: -1.3
• Topological Polar Surface Area: 137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on pentane-1,5-disulfonamide

Recent Advances in the Study of Pentane-1,5-disulfonamide (CAS: 24243-72-9) in Chemical Biology and Pharmaceutical Research

Pentane-1,5-disulfonamide (CAS: 24243-72-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide functional groups, has demonstrated promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to pentane-1,5-disulfonamide, highlighting its potential as a versatile tool in drug discovery and development.

One of the key areas of investigation has been the role of pentane-1,5-disulfonamide in enzyme inhibition. Researchers have identified its ability to selectively bind to and inhibit specific enzymes involved in disease pathways, such as carbonic anhydrases and matrix metalloproteinases. These findings suggest that pentane-1,5-disulfonamide could serve as a scaffold for designing novel enzyme inhibitors with improved selectivity and potency. Additionally, its sulfonamide groups have been shown to enhance water solubility, which is a critical factor in drug development.

Another significant advancement is the optimization of synthetic routes for pentane-1,5-disulfonamide. Recent studies have reported more efficient and scalable methods for its production, reducing costs and improving yield. These developments are crucial for facilitating further research and potential commercialization. Furthermore, the compound's stability under various physiological conditions has been investigated, providing valuable insights into its pharmacokinetic properties.

In the context of drug delivery, pentane-1,5-disulfonamide has been explored as a carrier molecule due to its ability to form stable complexes with therapeutic agents. This property has been leveraged to enhance the bioavailability and targeted delivery of drugs, particularly in cancer therapy. Preliminary in vitro and in vivo studies have shown promising results, with improved drug efficacy and reduced side effects. These findings underscore the potential of pentane-1,5-disulfonamide as a multifunctional component in advanced drug delivery systems.

Despite these advancements, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing research is focused on addressing these gaps, with particular attention to toxicological studies and clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, paving the way for future applications.

In conclusion, pentane-1,5-disulfonamide (CAS: 24243-72-9) represents a promising candidate in chemical biology and pharmaceutical research. Its unique properties and versatile applications make it a valuable subject of study, with the potential to contribute significantly to drug discovery and development. Continued research and innovation will be essential to unlock its full therapeutic potential and address existing challenges.